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Compound of Interest

Compound Name: Hexacarbonyltungsten

Cat. No.: B083919 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

Hexacarbonyltungsten, a common precursor in chemical synthesis, is classified as acutely

toxic if swallowed, inhaled, or in contact with skin.[1][2] Adherence to proper disposal protocols

is therefore not just a matter of regulatory compliance, but a critical safety imperative.

This guide provides essential, step-by-step logistical information for the proper disposal of

Hexacarbonyltungsten, ensuring the safety of laboratory personnel and minimizing

environmental impact.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is crucial to handle Hexacarbonyltungsten with

the utmost care in a well-ventilated area, preferably under a chemical fume hood.[1][3]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, must be worn at all times to prevent accidental exposure.

Primary Disposal Method: Hazardous Waste Collection
The most secure and compliant method for the disposal of Hexacarbonyltungsten is through

a licensed hazardous waste management company. This approach ensures that the chemical

is handled, transported, and disposed of in accordance with all local and national regulations.

[1][4]
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Operational Plan for Hazardous Waste Disposal:

Containerization:

Leave the Hexacarbonyltungsten waste in its original container whenever possible.[3]

If transferring is necessary, use a clearly labeled, sealed, and compatible container.

Do not mix Hexacarbonyltungsten waste with other chemical waste streams.

Labeling:

Ensure the container is accurately labeled with "Hazardous Waste" and the full chemical

name, "Hexacarbonyltungsten."

Include the CAS number (14040-11-0) and any other identifiers required by your institution

or local regulations.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep it away from incompatible materials, such as strong oxidizing agents.[5]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup.

Spill Management and Disposal
In the event of a spill, the primary objective is to contain the material safely and prepare it for

proper disposal.

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate

ventilation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b083919?utm_src=pdf-body
https://www.chemicalbook.com/msds/tungsten-hexacarbonyl.pdf
https://www.benchchem.com/product/b083919?utm_src=pdf-body
https://www.benchchem.com/product/b083919?utm_src=pdf-body
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-W0110.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Before re-entering the area, don the appropriate PPE,

including respiratory protection if dust is present.

Containment and Collection:

Carefully sweep or vacuum the solid Hexacarbonyltungsten.[1]

Avoid generating dust during cleanup.

Place the collected material into a suitable, sealed container for disposal as hazardous

waste.

Decontamination: Clean the spill area thoroughly.

Chemical Neutralization: A Note of Caution
While chemical neutralization through oxidation has been explored for metal carbonyls, a

validated, step-by-step protocol for the safe and effective neutralization of

Hexacarbonyltungsten at a laboratory scale is not readily available. The reaction of

Hexacarbonyltungsten with oxidizing agents may be vigorous and could potentially release

carbon monoxide, a toxic gas. Therefore, attempting chemical neutralization without a

thoroughly vetted and approved procedure is not recommended.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to

Hexacarbonyltungsten.

Property Value Source

CAS Number 14040-11-0 [6]

Molar Mass 351.90 g/mol [6]

Melting Point 170 °C (decomposes) [6]

Solubility in Water Insoluble [6]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Hexacarbonyltungsten waste.
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Caption: Workflow for the safe disposal of Hexacarbonyltungsten.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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